Cas no 27613-37-2 (2-Formyl-6-methylbenzonitrile)

• Product Name: 2-Formyl-6-methylbenzonitrile
• CAS No: 27613-37-2
• MF: C₉H₇NO
• MW: 145.157982110977
• MDL: MFCD16659619
• CID: 251312
• PubChem ID: 45083565
• Update Time: 2025-04-19

2-Formyl-6-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Formyl-6-methylbenzonitrile
• Benzonitrile,2-formyl-6-methyl-
• 2-formyl-6-methyl-benzonitrile
• 27613-37-2
• 2-Cyano-3-methybenzaldehyde
• MFCD16659619
• DTXSID10665442
• CL9587
• Phthalaldehydonitrile,6-methyl-(8ci)
• Benzonitrile, 2-formyl-6-methyl-
• CS-0186648
• BS-22178
• CBA61337
• Phthalaldehydonitrile, 6-methyl- (8CI)
• SCHEMBL18146016
• DB-365125

• MDL： MFCD16659619
• Inchi： 1S/C9H7NO/c1-7-3-2-4-8(6-11)9(7)5-10/h2-4,6H,1H3
• InChI Key： INEMMACKKKQZAM-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CC(C)=C1C#N

Computed Properties

• Exact Mass: 145.05300
• Monoisotopic Mass: 145.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.9A^2
• XLogP3: 1.5

Experimental Properties

• Density: 1.12
• Boiling Point: 300.038°C at 760 mmHg
• Flash Point: 135.258°C
• Refractive Index: 1.544
• PSA: 40.86000
• LogP: 1.67918

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives